Cas no 1383626-12-7 (Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 1383626-12-7
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 5059195
• Update Time: 2025-06-11

Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C15H13N3O4/c1-2-22-15(21)10-8-16-12-11(9-6-4-3-5-7-9)13(19)17-18(12)14(10)20/h3-8,16H,2H2,1H3,(H,17,19)
• InChI Key： VJURUMLHHLCKSJ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=C2NC=C(C(=O)OCC)C(N2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 588
• XLogP3: 1.2
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate

Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1383626-12-7): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1383626-12-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate is characterized by a central pyrazolopyrimidine core with specific functional groups that contribute to its biological activity. The presence of the phenyl ring and the ethyl ester group at the carboxyl position are key structural elements that enhance its pharmacological profile. Recent studies have shown that these structural features play a crucial role in modulating the compound's interactions with biological targets.

In terms of synthesis, Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of an appropriate pyrazole derivative with a substituted pyrimidine in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The biological activity of Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate has been extensively studied in various in vitro and in vivo models. Research has demonstrated its potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promising antiviral activity against several RNA and DNA viruses, making it a potential candidate for the development of new antiviral therapies.

In the context of cancer research, Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate has been evaluated for its anticancer properties. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cell proliferation and survival.

Recent advancements in computational chemistry have further elucidated the mechanism of action of Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate. Molecular docking studies have revealed that it binds to key proteins involved in inflammation and cancer progression with high affinity. These findings provide valuable insights into the design of more potent and selective analogs for therapeutic applications.

The safety profile of Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate has also been evaluated through comprehensive toxicological studies. Results from these studies indicate that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. This favorable safety profile supports its potential for clinical development.

In conclusion, Ethyl 2,7-dioxo-3-phenyl-1,2,4,7-tetrahydropyrazolo[1，5-a]pyrimidine -6-carboxylic acid ethylester (CAS No. 1383626 - 12 - 7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanism of action and therapeutic potential, Ethyl 2 , 7 - dioxo - 3 - phen yl - 1 , 2 , 4 , 7 - tetrahydro pyr az olo [ 1 , 5 - a ] pyr im idine - 6 - car box ylate is poised to play a significant role in advancing the field of drug discovery and development.